Cas no 13246-52-1 (Ethyl 2,4-dioxohexanoate)

Ethyl 2,4-dioxohexanoate is a versatile ketoester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure features two reactive carbonyl groups, making it a valuable precursor for condensation reactions, heterocyclic synthesis, and the preparation of complex molecular frameworks. The ethyl ester group enhances solubility in organic solvents, facilitating handling and reaction conditions. This compound is particularly useful in the synthesis of pyridines, pyrroles, and other nitrogen-containing heterocycles due to its ability to undergo cyclization reactions. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for research and industrial applications requiring precise control over synthetic pathways.
Ethyl 2,4-dioxohexanoate structure
Ethyl 2,4-dioxohexanoate structure
Product Name:Ethyl 2,4-dioxohexanoate
CAS No:13246-52-1
MF:C8H12O4
MW:172.178483009338
MDL:MFCD03265450
CID:197206
PubChem ID:61590
Update Time:2026-05-14

Ethyl 2,4-dioxohexanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,4-dioxohexanoate
    • ETHYL PROPIONYL PYRUVATE
    • Hexanoic acid,2,4-dioxo-, ethyl ester
    • 2,4-dioxo-hexanoic acid
    • 2,4-Dioxohexanoic acid,ethyl ester
    • 2,4-Dioxo-hexansaeure-aethylester
    • EINECS 236-228-4
    • Ethyl 2,4-diketocaproate
    • FEMA No. 3278
    • Propionylbrenztraubensaeure-aethylester
    • AKOS MSC-0253
    • 2-Oxopentanoic propionic anhydride
    • 2,4-Dioxo-hexanoic acid ethyl ester
    • ethyl propionyl pyruvate,ethyl 2,4-dioxo hexanoate
    • Hexanoic acid, 2,4-dioxo-, ethyl ester
    • Ethyl beta-propionylpyruvate
    • 2,4-Dioxohexanoic acid, ethyl ester
    • 9064NS087D
    • Ethyl propionylpyruvate
    • ethyl-2,4-dioxohexanoate
    • ethyl2,4-dioxohexanoate
    • Ethyl-2,4-dioxo hexanoate
    • FEMA 3278
    • JGFBKJBAYISHAG-UHFFFAOYSA-N
    • 2,4-dioxohexanoic acid ethyl ester
    • STK353486
    • A
    • MDL： MFCD03265450
    • Inchi： 1S/C8H12O4/c1-3-6(9)5-7(10)8(11)12-4-2/h3-5H2,1-2H3
    • InChI Key： JGFBKJBAYISHAG-UHFFFAOYSA-N
    • SMILES： O(C(C(C([H])([H])C(C([H])([H])C([H])([H])[H])=O)=O)=O)C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 172.07400
  • Monoisotopic Mass: 172.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4

Experimental Properties

  • Density: 1.087
  • Boiling Point: 233.8°Cat760mmHg
  • Flash Point: 95.4°C
  • Refractive Index: 1.43
  • PSA: 60.44000
  • LogP: 0.48780
  • FEMA: 3278 | ETHYL 2,4-DIOXOHEXANOATE

Ethyl 2,4-dioxohexanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 2,4-dioxohexanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 13246-52-1 95%
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Fluorochem
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Fluorochem
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 13246-52-1 95%
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 ￡451.00 2022-03-01
Fluorochem
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 13246-52-1 95%
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Chemenu
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 13246-52-1 97%
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